Cas no 106072-43-9 (2,6-dibromo-1h-benzimidazole)

2,6-dibromo-1h-benzimidazole structure
2,6-dibromo-1h-benzimidazole structure
Product Name:2,6-dibromo-1h-benzimidazole
CAS No:106072-43-9
MF:C7H4Br2N2
MW:275.928059577942
CID:1169967
PubChem ID:13574157
Update Time:2025-09-26

2,6-dibromo-1h-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2,6-dibromo-1h-benzimidazole
    • ACMC-20m9k7
    • 1H-Benzimidazole, 2,5-dibromo-
    • 2,5-dibromobenzimidazole
    • SureCN4483413
    • 2,5-dibromo-1H-benzimidazole
    • CTK0G3972
    • AGN-PC-00N4I3
    • ACMC-20m9k7; 1H-Benzimidazole, 2,5-dibromo-; 2,5-dibromobenzimidazole; SureCN4483413; 2,5-dibromo-1H-benzimidazole; CTK0G3972; AGN-PC-00N4I3;
    • 106072-43-9
    • DB-163560
    • FCMRLPBBWRIXFQ-UHFFFAOYSA-N
    • 2,5-dibromo-1H-benzo[d]imidazole
    • DTXSID20544178
    • 2,5-DIBROMO-1H-1,3-BENZODIAZOLE
    • SCHEMBL4483413
    • Inchi: 1S/C7H4Br2N2/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H,10,11)
    • InChI Key: FCMRLPBBWRIXFQ-UHFFFAOYSA-N
    • SMILES: BrC1=NC2C=CC(=CC=2N1)Br

Computed Properties

  • Exact Mass: 273.87412
  • Monoisotopic Mass: 273.87412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
  • LogP: 3.08790

2,6-dibromo-1h-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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